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Compound Name:
Fmoc-N-(4-Boc-aminobutyl)-Gly-

OH

Cat. No.: B557865 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fmoc-N-(4-Boc-aminobutyl)-Gly-OH is a key building block in modern peptide synthesis,

particularly valued in the development of complex peptide structures for therapeutic and

research applications. This derivative of glycine incorporates two essential protecting groups:

the base-labile fluorenylmethoxycarbonyl (Fmoc) group on the secondary amine and the acid-

labile tert-butyloxycarbonyl (Boc) group on the primary amine of the aminobutyl side chain. This

orthogonal protection scheme allows for the selective deprotection and elaboration of the

peptide backbone and the side chain, respectively, offering significant versatility in the design of

novel peptides and peptidomimetics.[1] Its structure is designed to enhance the solubility and

stability of the resulting peptides, which is a critical consideration in pharmaceutical

development.[1] This technical guide provides a comprehensive overview of the core physical

properties of Fmoc-N-(4-Boc-aminobutyl)-Gly-OH, detailed experimental protocols for their

determination, and a workflow for its application in solid-phase peptide synthesis.

Core Physical and Chemical Properties
The fundamental physical and chemical properties of Fmoc-N-(4-Boc-aminobutyl)-Gly-OH
are summarized in the tables below. This data is essential for its proper handling, storage, and

application in chemical synthesis.
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Table 1: General Properties
Property Value

Chemical Name
2-({(9H-fluoren-9-yl)methoxy}carbonyl{[4-({tert-

butoxy}carbonyl)amino]butyl}amino)acetic acid

Synonyms
Fmoc-N-(4-Boc-aminobutyl)glycine, Fmoc-

Nlys(Boc)-OH

CAS Number 171856-09-0[1]

Appearance White crystalline powder[1]

Purity ≥98% (by HPLC)[1]

Table 2: Chemical and Molecular Properties
Property Value

Molecular Formula C₂₆H₃₂N₂O₆[1]

Molecular Weight 468.55 g/mol [1]

Melting Point 140-150 °C[1]

Storage Temperature 2-8°C

Solubility Profile
While specific quantitative solubility data for Fmoc-N-(4-Boc-aminobutyl)-Gly-OH in a wide

range of solvents is not extensively published, Fmoc-protected amino acids are generally

known for their good solubility in common organic solvents used in peptide synthesis, such as

N,N-dimethylformamide (DMF) and N-methyl-2-pyrrolidone (NMP). The structural analogue,

Fmoc-N-(butyl)glycine, is noted for its improved solubility in various solvents. Qualitative

assessment indicates that Fmoc-N-(4-Boc-aminobutyl)-Gly-OH is soluble in DMF and other

polar aprotic solvents. It is expected to have limited solubility in water and non-polar organic

solvents.
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The following sections provide detailed methodologies for the determination of key physical

properties of Fmoc-N-(4-Boc-aminobutyl)-Gly-OH.

Determination of Melting Point (Capillary Method)
Principle: The melting point of a solid is the temperature at which it transitions from a solid to a

liquid state. For a pure crystalline solid, this transition occurs over a narrow temperature range.

This protocol describes the determination of the melting point range using a capillary melting

point apparatus.

Apparatus and Materials:

Melting point apparatus

Capillary tubes (sealed at one end)

Fmoc-N-(4-Boc-aminobutyl)-Gly-OH sample (finely powdered)

Spatula

Mortar and pestle (optional, for powdering the sample)

Procedure:

Sample Preparation: Ensure the Fmoc-N-(4-Boc-aminobutyl)-Gly-OH sample is completely

dry and in the form of a fine powder. If necessary, gently grind the crystals in a mortar and

pestle.

Loading the Capillary Tube: Invert a capillary tube and press the open end into the powdered

sample until a small amount of the solid is packed into the tube. The packed sample height

should be approximately 2-3 mm.

Packing the Sample: Tap the sealed end of the capillary tube gently on a hard surface to

compact the sample at the bottom.

Instrument Setup: Place the loaded capillary tube into the sample holder of the melting point

apparatus.
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Rapid Heating (Optional): If the approximate melting point is unknown, perform a rapid

heating run to determine a rough estimate. Set a heating rate of 10-20 °C/min.

Accurate Determination: For an accurate measurement, set the heating rate to 1-2 °C/min.

Start the heating from a temperature approximately 10-15 °C below the expected melting

point.

Observation: Observe the sample through the magnifying lens of the apparatus.

Recording the Melting Range:

Record the temperature at which the first drop of liquid appears (the onset of melting).

Record the temperature at which the last solid particle melts (the completion of melting).

The recorded range is the melting point of the sample.

Determination of Solubility (Qualitative and Semi-
Quantitative)
Principle: This protocol outlines a general method for assessing the solubility of Fmoc-N-(4-
Boc-aminobutyl)-Gly-OH in various solvents. The solubility is determined by observing the

formation of a clear solution after adding a specific amount of the solute to a known volume of

the solvent.

Apparatus and Materials:

Vials or test tubes with closures

Vortex mixer or magnetic stirrer

Analytical balance

Pipettes

Fmoc-N-(4-Boc-aminobutyl)-Gly-OH sample

A selection of solvents (e.g., DMF, DMSO, Methanol, Water, Dichloromethane)
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Procedure:

Preparation of Solvent Aliquots: Dispense a fixed volume (e.g., 1 mL) of each test solvent

into separate, labeled vials.

Initial Solubility Assessment (Qualitative):

To each vial, add a small, pre-weighed amount of Fmoc-N-(4-Boc-aminobutyl)-Gly-OH
(e.g., 1 mg).

Seal the vials and agitate them vigorously using a vortex mixer for 1-2 minutes at room

temperature.

Visually inspect each vial for the presence of undissolved solid. A clear, particle-free

solution indicates that the compound is soluble at that concentration.

Semi-Quantitative Determination:

For solvents in which the initial amount dissolved, incrementally add more pre-weighed

portions of the compound to the same vial.

After each addition, vortex the vial until the solid is fully dissolved or until no more solid

dissolves.

Record the total mass of the compound that completely dissolves in the given volume of

solvent to estimate the solubility (e.g., in mg/mL).

Effect of Temperature: If the compound does not dissolve at room temperature, gently warm

the vial (e.g., in a water bath at 40-50 °C) and observe if solubility increases. Note any

temperature-dependent solubility.

Application in Solid-Phase Peptide Synthesis
(SPPS)
Fmoc-N-(4-Boc-aminobutyl)-Gly-OH is primarily used as a building block in Fmoc-based

solid-phase peptide synthesis (SPPS). The following diagram illustrates the general workflow

for incorporating this amino acid derivative into a growing peptide chain on a solid support.
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Solid Support (Resin) Fmoc-SPPS Cycle Elongated Peptide

Resin-NH-Peptide 1. Fmoc Deprotection
(20% Piperidine in DMF)

Start Cycle 2. Washing
(DMF)

3. Coupling
(Fmoc-N-(4-Boc-aminobutyl)-Gly-OH

+ Activation Reagents in DMF)

4. Washing
(DMF) Resin-NH-Peptide-Gly(N-(4-Boc-aminobutyl))End Cycle

Click to download full resolution via product page

Caption: Workflow for the incorporation of Fmoc-N-(4-Boc-aminobutyl)-Gly-OH in Fmoc-

SPPS.

This cyclical process begins with the deprotection of the N-terminal Fmoc group of the resin-

bound peptide, followed by washing. The pre-activated Fmoc-N-(4-Boc-aminobutyl)-Gly-OH
is then coupled to the newly exposed amine. A final washing step removes excess reagents,

yielding the elongated peptide ready for the next coupling cycle. This process is repeated until

the desired peptide sequence is assembled.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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